Cas no 93839-92-0 ([S-(R*,R*)]-bis[[2-hydroxy-1-(hydroxymethyl)-2-[p-(methylsulphonyl)phenyl]ethyl]ammonium] sulphate)

• Product Name: [S-(R*,R*)]-bis[[2-hydroxy-1-(hydroxymethyl)-2-[p-(methylsulphonyl)phenyl]ethyl]ammonium] sulphate
• CAS No: 93839-92-0
• MF: C₂₀H₃₂N₂O₁₂S₃
• MW: 588.669282913208
• CID: 1000186
• Update Time: 2023-11-18

[S-(R*,R*)]-bis[[2-hydroxy-1-(hydroxymethyl)-2-[p-(methylsulphonyl)phenyl]ethyl]ammonium] sulphate Chemical and Physical Properties

Names and Identifiers

• [S-(R*,R*)]-bis[[2-hydroxy-1-(hydroxymethyl)-2-[p-(methylsulphonyl)phenyl]ethyl]ammonium] sulphate
• [(1S)-1,3-dihydroxy-1-(4-methylsulfonylphenyl)propan-2-yl]azanium,sulfate
• Sulfuric acid--2-amino-1-[4-(methanesulfonyl)phenyl]propane-1,3-diol (1/2)
• CID 138397410

• Inchi： 1S/2C10H15NO4S.H2O4S/c2*1-16(14,15)8-4-2-7(3-5-8)10(13)9(11)6-12;1-5(2,3)4/h2*2-5,9-10,12-13H,6,11H2,1H3;(H2,1,2,3,4)/t2*9?,10-;/m00./s1
• InChI Key： JHOPAAUVEUYURN-VUCLGOSDSA-N
• SMILES： S(C)(C1C=CC(=CC=1)[C@@H](C(CO)N)O)(=O)=O.S(C)(C1C=CC(=CC=1)[C@@H](C(CO)N)O)(=O)=O.S(=O)(=O)(O)O

Computed Properties

• Exact Mass: 588.112
• Monoisotopic Mass: 588.112
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 8
• Hydrogen Bond Acceptor Count: 14
• Heavy Atom Count: 37
• Rotatable Bond Count: 8
• Complexity: 385
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 301